2-(4-Nitro-1H-indol-3-yl)ethan-1-amine

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 2-(4-nitro-1H-indol-3-yl)ethanamine
• InChI: InChI=1S/C10H11N3O2/c11-5-4-7-6-12-8-2-1-3-9(10(7)8)13(14)15/h1-3,6,12H,4-5,11H2
• InChI Key: XMYLWFYUZJEXOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])C(=CN2)CCN

Description

2-(4-Nitro-1H-indol-3-yl)ethan-1-amine is a nitro-substituted indole derivative characterized by a 4-nitro group on the indole core and a 2-aminoethyl side chain at the 3-position. Indole derivatives are privileged scaffolds in medicinal chemistry due to their prevalence in bioactive natural products and pharmaceuticals . The nitro group at the 4-position introduces strong electron-withdrawing effects, which can modulate electronic properties, solubility, and metabolic stability compared to other substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone under acidic conditions to form the indole core . The nitro group can be introduced via nitration using nitric acid and sulfuric acid. The final step involves the alkylation of the indole nitrogen with an appropriate alkyl halide to introduce the ethanamine side chain.

Industrial Production Methods

Industrial production of indole derivatives often employs catalytic processes to enhance yield and selectivity. Catalysts such as palladium on carbon (Pd/C) or platinum oxide (PtO2) are used in hydrogenation reactions to reduce nitro groups to amines. Continuous flow reactors and microwave-assisted synthesis are also employed to improve reaction efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-(4-Nitro-1H-indol-3-yl)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine using reducing agents like hydrogen gas in the presence of a catalyst.

Reduction: The compound can be oxidized to form nitroso or nitro derivatives.

Substitution: Electrophilic substitution reactions can occur at the indole ring, particularly at the 2- and 3-positions.

Common Reagents and Conditions

Oxidation: Hydrogen gas with Pd/C or PtO2 as catalysts.

Reduction: Nitric acid and sulfuric acid for nitration.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) for bromination.

Major Products

Reduction: 2-(4-Amino-1H-indol-3-yl)ethan-1-amine.

Substitution: Halogenated indole derivatives.

Scientific Research Applications

2-(4-Nitro-1H-indol-3-yl)ethan-1-amine has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential as a neurotransmitter or neuromodulator due to its structural similarity to tryptamine.

Medicine: Investigated for its potential therapeutic effects, including anticancer and antimicrobial activities.

Industry: Utilized in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(4-Nitro-1H-indol-3-yl)ethan-1-amine involves its interaction with various molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components. The indole ring can bind to receptors or enzymes, modulating their activity. For example, it may act as an agonist or antagonist at serotonin receptors, influencing neurotransmission .

Comparison with Similar Compounds

Key Observations :

• Lipophilicity : Methyl and bromo substituents increase logP values, enhancing membrane permeability but reducing aqueous solubility. The nitro group may balance these properties due to its polar nature .
• Synthetic Utility : Bromo-substituted analogs (e.g., 2-(4-Bromo-1H-indol-3-yl)ethan-1-amine) serve as intermediates for Suzuki-Miyaura cross-coupling, enabling further functionalization .

Physicochemical Properties

• Melting Points : While direct data for the nitro derivative is unavailable, structurally related ethyl 2-[2-(4-nitrobenzoyl)-1H-indol-3-yl]acetate has a melting point of 163–165°C, suggesting that the nitro group may contribute to crystalline stability .
• Polar Surface Area (PSA) : The nitro group increases PSA (e.g., 2-(4-Methyl-1H-indol-3-yl)ethan-1-amine has a PSA of 41.81 Ų ), whereas the nitro analog likely exceeds 50 Ų due to the nitro group’s additional polar surface area.

Biological Activity

2-(4-Nitro-1H-indol-3-yl)ethan-1-amine, often referred to as a nitroindole derivative, has garnered attention in various fields of biological research due to its unique structural properties and potential therapeutic applications. This compound is characterized by the presence of a nitro group, which significantly influences its chemical reactivity and biological activity.

The compound's structure allows it to engage in various chemical reactions, including oxidation and reduction, which can lead to the formation of reactive intermediates. These intermediates are crucial for its biological interactions.

Key Reactions:

• Oxidation: The nitro group can be reduced to an amine using reducing agents like hydrogen gas with palladium or platinum catalysts.
• Reduction: The compound can be oxidized to form nitroso derivatives.
• Substitution: Electrophilic substitution can occur at the indole ring, affecting its biological activity.

The biological activity of 2-(4-nitro-1H-indol-3-yl)ethan-1-amine is primarily attributed to its interaction with various molecular targets:

• Neurotransmitter Modulation: Due to its structural similarity to tryptamine, it may influence neurotransmission by acting as an agonist or antagonist at serotonin receptors.
• Reactive Intermediates: The reduction of the nitro group can yield reactive species that interact with cellular components, potentially leading to cytotoxic effects against certain pathogens .

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of 2-(4-nitro-1H-indol-3-yl)ethan-1-amine:

• Antibacterial Properties: It has shown effectiveness against both Gram-positive and Gram-negative bacteria. For instance, it demonstrated minimum inhibitory concentration (MIC) values ranging from 5.64 µM against Staphylococcus aureus to 8.33 µM against Escherichia coli.

Bacterial Strain	MIC (µM)
Staphylococcus aureus	5.64
Escherichia coli	8.33
Pseudomonas aeruginosa	13.40

These results suggest that the compound could serve as a lead in developing new antimicrobial agents .

Anticancer Activity

The compound has also been investigated for its anticancer properties:

• Cell Line Studies: In vitro studies have indicated that derivatives of this compound exhibit significant antiproliferative activity against various cancer cell lines, including breast cancer models.

Cell Line	IC50 (µM)
HCT116 (Colon Cancer)	0.64
MCF7 (Breast Cancer)	0.72

These findings underscore the potential of this compound in cancer therapy, particularly as a part of combinatorial treatment strategies .

Case Studies

A notable case study involved the synthesis and evaluation of various derivatives of 2-(4-nitro-1H-indol-3-yl)ethan-1-amine. Researchers observed that modifications at specific positions on the indole ring significantly influenced both antimicrobial and anticancer activities. For example, certain substitutions enhanced selectivity towards cancer cell lines while maintaining low toxicity towards normal cells .

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing 2-(4-Nitro-1H-indol-3-yl)ethan-1-amine, and how can reaction parameters be optimized?

• Methodology : The synthesis typically involves nitration of indole derivatives followed by functionalization at the 3-position. Key steps include:

• Indole nitration : Use mixed acid (HNO₃/H₂SO₄) under controlled temperatures (0–5°C) to introduce the nitro group at the 4-position .
• Ethylamine introduction : Employ reductive amination or nucleophilic substitution using 2-bromoethylamine. Protect the amine with Boc groups to avoid side reactions .
• Optimization : Monitor reaction progress via TLC or HPLC. Purify via column chromatography (silica gel, eluent: EtOAc/hexane). Typical yields range from 45–65% depending on protecting group strategy .

Q. Which analytical techniques are most effective for characterizing 2-(4-Nitro-1H-indol-3-yl)ethan-1-amine?

• Spectroscopy :

• ¹H/¹³C NMR : Assign peaks using deuterated DMSO or CDCl₃. Key signals include indole NH (~12 ppm, broad) and nitro group deshielding effects on adjacent protons .
• IR : Confirm nitro (1520–1350 cm⁻¹, asymmetric stretch) and amine (3300–3500 cm⁻¹) functional groups .
  • Mass spectrometry : ESI-MS in positive ion mode to verify molecular ion [M+H]⁺ and fragmentation patterns .
  • X-ray crystallography : Resolve tautomeric ambiguity (e.g., indole NH vs. keto forms) using single-crystal analysis .

Advanced Research Questions

Q. How does the 4-nitro substituent influence the compound’s electronic properties and reactivity compared to halogen or methyl analogs?

• Electronic effects : The nitro group is strongly electron-withdrawing, reducing electron density at the indole ring. This enhances electrophilic substitution resistance but increases susceptibility to nucleophilic attack at the 2-position.
• Computational analysis : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-311+G**) can map frontier molecular orbitals and predict sites for chemical modification .
• Comparison : Halogen substituents (e.g., Cl) show moderate electron-withdrawing effects, while methyl groups are electron-donating, altering binding affinity in receptor studies .

Q. What in vitro assays are suitable for evaluating 2-(4-Nitro-1H-indol-3-yl)ethan-1-amine’s interaction with serotonin receptors?

• Radioligand binding assays : Use ³H-LSD or ³H-ketanserin for 5-HT₂A receptor affinity screening. Measure IC₅₀ values in HEK293 cells expressing recombinant receptors .
• Functional assays : Calcium flux or IP₁ accumulation assays to assess agonist/antagonist activity. Compare results to known 5-HT₂A ligands (e.g., DOI, ritanserin) .
• Selectivity profiling : Screen against 5-HT₁A, 5-HT₂C, and dopamine receptors to identify off-target interactions .

Q. How can contradictory data on biological activity (e.g., receptor affinity vs. cytotoxicity) be resolved for nitro-indole derivatives?

• Controlled replication : Standardize assay conditions (e.g., cell line, incubation time, DMSO concentration) to minimize variability .
• Structure-activity relationships (SAR) : Compare analogs (e.g., 5,7-dichloro vs. 4-nitro substitution) to isolate substituent effects .
• Meta-analysis : Aggregate published data using tools like Web of Science or Reaxys to identify trends or outliers .

Q. What strategies improve solubility and bioavailability for in vivo studies of 2-(4-Nitro-1H-indol-3-yl)ethan-1-amine?

• Salt formation : Hydrochloride salts enhance aqueous solubility (test via shake-flask method at pH 7.4) .
• Prodrug design : Acetylate the amine to increase lipophilicity, enabling blood-brain barrier penetration .
• Formulation : Use cyclodextrin complexes or lipid nanoparticles to improve pharmacokinetics .